Methyl 2-chloro-5-(methylthio)benzoate

• Molecular Formula: C9H9ClO2S
• Molecular Weight: 216.68 g/mol
• IUPAC Name: methyl 2-chloro-5-methylsulfanylbenzoate
• InChI: InChI=1S/C9H9ClO2S/c1-12-9(11)7-5-6(13-2)3-4-8(7)10/h3-5H,1-2H3
• InChI Key: PSHLXOIAMZQEIQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)SC)Cl

Description

Methyl 2-chloro-5-(methylthio)benzoate is a useful research compound. Its molecular formula is C9H9ClO2S and its molecular weight is 216.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-5-methylsulfanylbenzoic acid (20.2 g, 100 mmol) in N,N-dimethylformamide (200 ml) were added potassium carbonate (15.2 g, 110 mmol) and methyl iodide (6.8 ml, 110 mmol). After stirring at room temperature for 3 hr, diethyl ether (300 ml) was added. The organic layer was washed successively with water (200 ml×3) and saturated brine (200 ml), and dried over magnesium sulfate. Filtration and concentration gave methyl 2-chloro-5-methylsulfanylbenzoate (18.5 g, yield 86%).